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Compound Focus: H-Arg(NO2)-Obzl.HCI
Cat. No.: S12746387

Compound Overview & Key Properties

Understanding the basic properties of H-Arg(NO2)-Obzl.HCI (CAS 7672-27-7 or 7672-27-7) is the first

step in designing a purification strategy.

The table below summarizes its key characteristics:

Property Description

IUPAC Name Benzyl (2S)-2-amino-5-[[amino(nitramido)methylidene]amino]pentanoate;
hydrochloride [1]

Molecular C13H20CINs0a4 [1]
Formula

Molecular 345.78 g/mol [1]
Weight

Melting Point 132-134 °C [2]
Density 1.37 g/lcm? [2]

Chemical Nature  Nitro-arginine derivative, benzyl ester, hydrochloride salt [1]
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Troubleshooting Common Synthesis & Purification

Challenges

The following FAQs address common issues inferred from general peptide synthesis principles and the

specific structure of this compound.

FAQ 1: How can I optimize the nitration step during synthesis? The nitration of the guanidino group is a

critical and sensitive step. The literature suggests the following optimized parameters for high yield and

minimal side products [1]:

Parameter Optimal Condition

Rationale & Impact

Temperature 0-5°C

Reaction Time 2-4 hours

Nitrating Agent  1.2:1 ratio to substrate

pH Control 1.5-2.0

Prevents decomposition of sensitive intermediates [1].

Maximizes conversion efficiency [1].

Prevents over-nitration and formation of side products [1].

Stabilizes reactive intermediates during the reaction [1].

FAQ 2: What are the recommended methods for removing the nitro (NOz2) protecting group? The NO:2

group on the arginine side chain can be removed using specific reducing agents. The choice of method

depends on your desired final product and what other protecting groups are present [1] [3].

Reagent .. -
Method Conditions Selectivity & Notes

System
Sodium Borohydride NaBHa / Room temperature, Selective for the nitro group;
Reduction Cu(acac)2 30-60 mins [1]. preserves other acid-labile

protections [1].

Catalytic H2 / Pd-C 1 atm, 25°C, 2-4 Non-selective; will also remove
Hydrogenation hours [1]. benzyl (Bzl, Obzl) and Cbz groups

[3].
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Reagent . -
Method Conditions Selectivity & Notes
System
Tin Chloride SnClz / acid 55°C, in 2-MeTHF A selective alternative under
Reduction solvent [1]. controlled conditions [1].

FAQ 3: The benzyl ester is not forming efficiently. What are some improved techniques? Benzyl ester
formation for arginine derivatives can be challenging. Beyond classic Fischer-Speier esterification, consider

these advanced methods [1]:

¢ Improved Reagent: Using 2-benzyloxy-1-methylpyridinium triflate as an activating reagent offers
neutral reaction conditions, which improves compatibility with the acid-sensitive nitroarginine
framework [1].

e Green Solvent: Recent methodologies have identified 2-methyltetrahydrofuran (2-MeTHF) as an
optimal solvent for this transformation, providing improved yields and enantiomeric purity compared to
traditional benzene-based systems [1].

Experimental Workflow for Synthesis & Purification

The diagram below outlines the general workflow for the synthesis and key purification or deprotection steps
of H-Arg(NO2)-ObzL.HCI, based on the information available.
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Methodology for Key Steps

Synthesis of H-Arg(NO2)-Obzl.HCI from L-Arginine [1]:

e Protection: The alpha-amino and carboxy groups of L-arginine are protected using suitable
protecting groups (e.g., Boc for the amine).

¢ Nitration: The guanidino group is selectively nitrated using a nitrating agent like a mixture of nitric
and sulfuric acids, under tightly controlled temperatures of 0-5°C.

¢ Benzyl Esterification: The protected carboxy group is converted to the benzyl ester using benzyl
alcohol and an acid catalyst, or via an improved method with 2-benzyloxy-1-methylpyridinium triflate.

¢ Final Deprotection: The temporary protecting group on the alpha-amino group is removed under
conditions that do not affect the nitro group or the benzyl ester, yielding the final H-Arg(NO2)-
ObzIl.HCI product.

Purification & Analysis: While specific details are scarce, standard peptide purification techniques apply:

e Techniques: Recrystallization (using solvents like ethanol/water or ethyl acetate/hexane) and
chromatography (e.g., silica gel) are commonly used for purification [1].

¢ Analysis: Use *H NMR and MALDI-TOF MS to confirm the chemical structure, molecular weight, and
purity of the final product [4] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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